Cas no 4122-13-8 (Acetaldehyde-1-d1)

Acetaldehyde-1-d1 Properties

Names and Identifiers

• Acetaldehyde-1-d1
• (1-2H1)Acetaldehyde
• AC1L3W3F
• Acet(aldehyde-d)
• Acetaldehyde-1-d
• acetaldehyde-d
• acetaldehyde-d1
• CH3CDO
• deuteriated acetaldehyde
• EINECS 223-921-1
• ACETALDEHYDE-1-D1
• DB-318520
• 1-deuterioethanone
• IKHGUXGNUITLKF-VMNATFBRSA-N
• 4122-13-8
• DTXSID30194148
• +Expand

• InChIKey： IKHGUXGNUITLKF-VMNATFBRSA-N
• Inchi： InChI=1S/C2H4O/c1-2-3/h2H,1H3/i2D
• SMILES： CC=O

Computed Properties

• Exact Mass: 45.032491493g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 45.032491493g/mol
• Heavy Atom Count: 3
• Complexity: 10.3
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 17.1Ų